![molecular formula C11H16ClN5 B1514391 Imidodicarbonimidic diamide, N-(3-chlorophenyl)-N'-(1-methylethyl)- CAS No. 807308-41-4](/img/structure/B1514391.png)
Imidodicarbonimidic diamide, N-(3-chlorophenyl)-N'-(1-methylethyl)-
Overview
Description
Imidodicarbonimidic diamide, N-(3-chlorophenyl)-N'-(1-methylethyl)-, also known as CCCI, is a compound that has gained significant attention in the scientific community due to its potential applications in various fields, including pharmacology and biotechnology.
Mechanism of Action
The mechanism of action of Imidodicarbonimidic diamide, N-(3-chlorophenyl)-N'-(1-methylethyl)- is not fully understood. However, it is believed that Imidodicarbonimidic diamide, N-(3-chlorophenyl)-N'-(1-methylethyl)- exerts its antimicrobial and anticancer effects by interfering with the DNA replication and transcription processes in the target cells. This results in the inhibition of cell growth and proliferation, leading to cell death.
Biochemical and Physiological Effects
Imidodicarbonimidic diamide, N-(3-chlorophenyl)-N'-(1-methylethyl)- has been found to have several biochemical and physiological effects. In vitro studies have shown that Imidodicarbonimidic diamide, N-(3-chlorophenyl)-N'-(1-methylethyl)- can inhibit the growth of various microorganisms, including Staphylococcus aureus, Escherichia coli, and Candida albicans. Additionally, Imidodicarbonimidic diamide, N-(3-chlorophenyl)-N'-(1-methylethyl)- has been found to induce apoptosis in cancer cells, leading to cell death.
Advantages and Limitations for Lab Experiments
Imidodicarbonimidic diamide, N-(3-chlorophenyl)-N'-(1-methylethyl)- has several advantages for lab experiments, including its high solubility in organic solvents, making it easy to handle and use in various assays. However, Imidodicarbonimidic diamide, N-(3-chlorophenyl)-N'-(1-methylethyl)- has some limitations, including its potential toxicity and the need for further studies to determine its safety and efficacy in vivo.
Future Directions
There are several future directions for the study of Imidodicarbonimidic diamide, N-(3-chlorophenyl)-N'-(1-methylethyl)-. One potential direction is to further investigate its antimicrobial and anticancer properties and determine its potential use in the development of new drugs. Additionally, studies could be conducted to determine the safety and efficacy of Imidodicarbonimidic diamide, N-(3-chlorophenyl)-N'-(1-methylethyl)- in vivo and to explore its potential applications in other fields, such as biotechnology and agriculture.
Conclusion
In conclusion, Imidodicarbonimidic diamide, N-(3-chlorophenyl)-N'-(1-methylethyl)- is a promising compound with potential applications in various fields of science. Its antimicrobial and anticancer properties make it a potential candidate for drug development, and further studies are needed to determine its safety and efficacy in vivo. The synthesis of Imidodicarbonimidic diamide, N-(3-chlorophenyl)-N'-(1-methylethyl)- is relatively simple, and it has several advantages for lab experiments. However, its potential toxicity and limitations should be taken into consideration when conducting further studies.
Scientific Research Applications
Imidodicarbonimidic diamide, N-(3-chlorophenyl)-N'-(1-methylethyl)- has been extensively studied for its potential applications in various fields of science. In pharmacology, Imidodicarbonimidic diamide, N-(3-chlorophenyl)-N'-(1-methylethyl)- has been shown to exhibit significant antimicrobial activity against a wide range of microorganisms, including bacteria, fungi, and viruses. Additionally, Imidodicarbonimidic diamide, N-(3-chlorophenyl)-N'-(1-methylethyl)- has been found to have anticancer properties, making it a potential candidate for cancer therapy.
properties
IUPAC Name |
(1E)-1-[amino-(3-chloroanilino)methylidene]-2-propan-2-ylguanidine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H16ClN5/c1-7(2)15-10(13)17-11(14)16-9-5-3-4-8(12)6-9/h3-7H,1-2H3,(H5,13,14,15,16,17) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BFYUUFXHCWYHFE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)N=C(N)N=C(N)NC1=CC(=CC=C1)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)N=C(N)/N=C(\N)/NC1=CC(=CC=C1)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H16ClN5 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
253.73 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
807308-41-4 | |
Record name | 1-(3-Chlorophenyl)-5-isopropylbiguanide | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0807308414 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 1-(3-CHLOROPHENYL)-5-ISOPROPYLBIGUANIDE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/64GG0L9M5R | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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